4-(4-(Ethoxymethyl)piperidin-1-yl)aniline
Overview
Description
Synthesis Analysis
Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids . The current review summarizes recent scientific literature on intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones .Molecular Structure Analysis
The molecular structure of 4-(4-(Ethoxymethyl)piperidin-1-yl)aniline consists of a piperidine ring, which is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state .Chemical Reactions Analysis
Piperidines are involved in various intra- and intermolecular reactions leading to the formation of various piperidine derivatives . These reactions include hydrogenation, cyclization, cycloaddition, annulation, amination, and multicomponent reactions .Scientific Research Applications
Pharmacological Applications
4-(4-(Ethoxymethyl)piperidin-1-yl)aniline: is a piperidine derivative, which is a class of compounds with significant pharmacological importance . Piperidine derivatives are known for their presence in various pharmaceuticals and exhibit a wide range of biological activities. They are utilized in the development of drugs with anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertensive, analgesic, anti-inflammatory, anti-Alzheimer, antipsychotic, and anticoagulant properties .
Organic Synthesis
In organic synthesis, piperidine derivatives serve as key intermediates for constructing complex molecular architectures . The versatility of the piperidine ring allows for its incorporation into diverse synthetic pathways, leading to the formation of various substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones. These structures are crucial for the synthesis of biologically active molecules and the discovery of new therapeutic agents .
Medicinal Chemistry
The compound’s role in medicinal chemistry is pivotal due to the piperidine nucleus, which is a fundamental component in the production of numerous FDA-approved drugs . The piperidine moiety’s presence in a compound can significantly influence its pharmacokinetic and pharmacodynamic profiles, making it a valuable entity in drug design and development .
Drug Design
In drug design, the structural features of piperidine derivatives, including 4-(4-(Ethoxymethyl)piperidin-1-yl)aniline , are exploited to enhance the interaction with biological targets. The modification of the piperidine ring can lead to improved efficacy, selectivity, and safety profiles of potential drug candidates .
Biochemistry
Piperidine derivatives are studied for their biochemical roles, particularly in enzyme inhibition and receptor modulation . These compounds can influence various biochemical pathways and are therefore of interest in the study of disease mechanisms and the identification of novel therapeutic targets .
Chemical Engineering
In chemical engineering, piperidine derivatives are used to develop new materials and processes. Their chemical properties are utilized in the design of catalysts, the development of green chemistry methods, and the creation of novel polymers with specific functionalities .
Safety and Hazards
Future Directions
Piperidines and their derivatives have gained significant attention in scientific research due to their potential applications in various fields . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry . Therefore, future research may focus on improving the synthesis methods and exploring the potential applications of piperidine derivatives, including 4-(4-(Ethoxymethyl)piperidin-1-yl)aniline.
properties
IUPAC Name |
4-[4-(ethoxymethyl)piperidin-1-yl]aniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H22N2O/c1-2-17-11-12-7-9-16(10-8-12)14-5-3-13(15)4-6-14/h3-6,12H,2,7-11,15H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OFYXFPAQDFXPJG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCC1CCN(CC1)C2=CC=C(C=C2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H22N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.34 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(4-(Ethoxymethyl)piperidin-1-yl)aniline | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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